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Compound of Interest

Compound Name: 4-(5-Iodopyridin-2-yl)morpholine

Cat. No.: B1306204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 4-(5-Iodopyridin-2-yl)morpholine. This compound,

belonging to the class of morpholine-substituted pyridines, is of significant interest in medicinal

chemistry due to the established role of the morpholine moiety in various pharmacologically

active agents. This document details a putative synthesis protocol, explores its potential as an

anticancer agent through the inhibition of the PI3K/Akt signaling pathway, and provides

standardized experimental protocols for its biological evaluation.

Chemical Properties and Data
4-(5-Iodopyridin-2-yl)morpholine is a heterocyclic organic compound with the molecular

formula C₉H₁₁IN₂O. Its chemical structure features a morpholine ring attached to a pyridine

ring, which is substituted with an iodine atom.
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Property Value Reference

Molecular Weight 290.10 g/mol [1][2]

Molecular Formula C₉H₁₁IN₂O [1][2]

CAS Number 470463-42-4 [1]

Appearance
White to pale yellow crystalline

solid

Purity ≥97% (commercially available) [1]

Storage 4°C, protect from light [1]

Synthesis
While a specific detailed synthesis protocol for 4-(5-Iodopyridin-2-yl)morpholine is not readily

available in peer-reviewed literature, a plausible synthetic route can be devised based on

established methods for the synthesis of similar 2-morpholinopyridine derivatives. The

proposed method involves the nucleophilic aromatic substitution of a dihalogenated pyridine.

Proposed Synthetic Pathway
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2-Chloro-5-iodopyridine

4-(5-Iodopyridin-2-yl)morpholine

Nucleophilic Aromatic Substitution
(e.g., K2CO3, DMF, Heat)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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